Cas no 4543-95-7 (4-(Butylamino)butan-1-Ol)

• Product Name: 4-(Butylamino)butan-1-Ol
• CAS No: 4543-95-7
• MF: C₈H₁₉NO
• MW: 145.242562532425
• MDL: MFCD00059007
• CID: 929909
• PubChem ID: 87563913
• Update Time: 2025-10-28

4-(Butylamino)butan-1-Ol Chemical and Physical Properties

Names and Identifiers

• 4-(Butylamino)-1-butanol
• 4-(butylamino)butan-1-ol
• 4-(n-Butylamino)-1-butanol
• 4-butylamino-1-butanol
• 4-butylamino-butan-1-ol
• N-butyl-4-hydroxybutan-1-amine
• N-Butyl-4-hydroxybutylamine
• N-n-Butylaminobutan-1-ol
• Butyl(4-hydroxybutyl)amine
• BRN 1735171
• MFCD00059007
• 1-BUTANOL, 4-(BUTYLAMINO)-
• N-butylamino-4-butanol
• DA-05729
• N-butyl-N-(4-hydroxybutyl)-amine
• 4-04-00-01716 (Beilstein Handbook Reference)
• B0954
• hydroxybutylbutylamine
• BS-23181
• SY052329
• SCHEMBL95359
• D88720
• N-butyl-N-4-hydroxybutylamine
• 4-(Butylamino)-1-butanol #
• AKOS002652422
• A872383
• N-n-Butyl-n-butan-4-ol-amine
• DTXSID60196514
• CS-0152101
• 4543-95-7
• 4-(Butylamino)butan-1-Ol

• MDL： MFCD00059007
• Inchi： 1S/C8H19NO/c1-2-3-6-9-7-4-5-8-10/h9-10H,2-8H2,1H3
• InChI Key： OPUJAKVDYGQVHP-UHFFFAOYSA-N
• SMILES： OCCCCNCCCC

Computed Properties

• Exact Mass: 145.14700
• Monoisotopic Mass: 145.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 32.3

Experimental Properties

• Color/Form: Uncertain
• Density: 0.89
• Boiling Point: 132°C/10mmHg(lit.)
• Flash Point: 63°C
• Refractive Index: 1.4500-1.4540
• PSA: 32.26000
• LogP: 1.53950
• Solubility: Uncertain

4-(Butylamino)butan-1-Ol Security Information

• RTECS：EL0900000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Other Chemical Reagents

Additional information on 4-(Butylamino)butan-1-Ol

Professional Introduction to 4-(Butylamino)butan-1-Ol (CAS No. 4543-95-7)

4-(Butylamino)butan-1-Ol, chemically identified by the CAS number 4543-95-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a unique structural framework, has garnered considerable attention due to its versatile applications and potential in drug development. The primary structure of 4-(Butylamino)butan-1-Ol consists of a butylamino group attached to a butan-1-ol backbone, which contributes to its distinctive chemical properties and reactivity.

The synthesis of 4-(Butylamino)butan-1-Ol involves well-established organic reactions, including nucleophilic substitution and reduction processes. The butylamino group introduces a basic character to the molecule, making it a valuable intermediate in the formation of more complex organic structures. This compound’s ability to undergo various chemical transformations makes it particularly useful in the synthesis of pharmaceutical intermediates and fine chemicals.

In recent years, 4-(Butylamino)butan-1-Ol has been explored for its potential applications in medicinal chemistry. Its structural motif is reminiscent of several bioactive molecules, suggesting that it could serve as a precursor or scaffold for developing new therapeutic agents. For instance, researchers have investigated its role in the synthesis of vasodilators and neuroactive compounds, where the butylamino group can interact with biological targets to elicit specific pharmacological effects.

The compound’s solubility profile and stability under various conditions have also been subjects of interest. Studies have shown that 4-(Butylamino)butan-1-Ol exhibits good solubility in both polar and non-polar solvents, which enhances its utility in diverse chemical reactions and formulations. Furthermore, its stability under ambient conditions makes it a practical choice for industrial-scale synthesis without the need for stringent storage conditions.

The latest research in the field has highlighted the compound’s potential in polymer chemistry. The amine functionality in 4-(Butylamino)butan-1-Ol allows for its incorporation into polymer backbones, leading to materials with enhanced mechanical properties or specific biological functionalities. For example, researchers have demonstrated its use in creating biodegradable polymers that could find applications in drug delivery systems.

In addition to its synthetic utility, 4-(Butylamino)butan-1-Ol has been studied for its role as a chiral auxiliary in asymmetric synthesis. The presence of the butylamino group can influence the stereochemistry of reactions, enabling the production of enantiomerically pure compounds, which are crucial in pharmaceuticals where chirality significantly affects biological activity.

The compound’s interaction with metal ions has also been explored, revealing interesting coordination properties. These studies suggest that 4-(Butylamino)butan-1-Ol could be used in the development of metal-organic frameworks (MOFs) or as a ligand in catalytic systems. Such applications could open new avenues in material science and catalysis.

Epidemiological studies have begun to examine the environmental behavior of 4-(Butylamino)butan-1-Ol, focusing on its degradation pathways and persistence in aquatic systems. Understanding these environmental fate processes is essential for assessing the compound’s impact on ecosystems and for developing sustainable chemical practices.

The economic viability of producing 4-(Butylamino)butan-1-Ol on an industrial scale has also been assessed. Advances in synthetic methodologies have reduced production costs, making it more accessible for large-scale applications. This economic feasibility is crucial for integrating the compound into industrial processes and expanding its market reach.

The regulatory landscape surrounding 4-(Butylamino strong>)< strong >butan -1 -Ol strong >is another area of focus. Regulatory bodies have evaluated its safety profile and environmental impact to ensure compliance with existing guidelines. These evaluations are critical for ensuring that the compound can be used responsibly across various industries.

In conclusion, 4-(< strong > Butylamin o strong >)< strong >b ut an -1 -O l strong >(CAS No. 4543-95-7) is a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its unique structural features, coupled with recent advancements in synthetic and applied chemistry, position it as a valuable asset in both academic research and industrial applications.